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Compound of Interest

Compound Name: trideuterio(113C)methanol

Cat. No.: B15088662

Authored for researchers, scientists, and drug development professionals, this in-depth
technical guide provides a comprehensive overview of trideuterio(*3C)methanol, a crucial
isotopically labeled compound in advanced scientific research. This guide details its chemical
and physical properties, synthesis, and key applications, supported by experimental protocols
and data visualizations.

Core Identifiers and Properties

Trideuterio(*3C)methanol, with the chemical formula 13CDsOH, is a stable isotope-labeled
analog of methanol. The incorporation of a Carbon-13 atom and three deuterium atoms makes
it an invaluable tool in a variety of analytical and metabolic studies.

Chemical Identifiers

A clear identification of trideuterio(*3C)methanol is essential for procurement and regulatory
purposes. The primary identifiers are summarized in the table below.
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Identifier Value

CAS Number 93704-35-9[1]

Linear Formula 13CD3OHJ1]

Synonyms Methyl-13C,ds alcohol[1]

InChl Key OKKJLVBELUTLKV-KQORAOOSSA-N[1]
MDL Number MFCD08702852[1]

PubChem Substance ID 329759160[1]

Physicochemical Properties

The key physical and chemical properties of trideuterio(**C)methanol are outlined below,
providing essential data for experimental design and safety considerations.

Property Value

Molecular Weight 36.05 g/mol [1]

Density 0.888 g/mL at 25 °C (lit.)[1]
Boiling Point 64.7 °C (lit)[1]

Melting Point -98 °C (lit.)[1]

Flash Point 9.7 °C - closed cup[1]

Isotopic Purity 99 atom % 13C, 98 atom % DJ[1]
Appearance Colorless liquid

Synthesis of Trideuterio(**C)methanol

The synthesis of trideuterio(*3C)methanol involves the catalytic hydrogenation of 13C-labeled
carbon monoxide with deuterium gas. This process is typically carried out at high pressure and
temperature over a suitable catalyst, such as a copper-zinc oxide-alumina (Cu/ZnO/Al203)
catalyst.
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A generalized reaction scheme is as follows:

13CO + 2D2 -~ 13CDs30OD

While a specific, detailed experimental protocol for the synthesis of trideuterio(*3C)methanol is
not readily available in public literature, the general principles of methanol synthesis can be
applied. The process involves passing a mixture of 3C-carbon monoxide and deuterium gas
over the catalyst bed in a reactor under controlled conditions. The resulting product is then
purified by distillation to obtain high-purity trideuterio(*3C)methanol.

Cu/Zn0O/Al203 Catalyst
(High T, High P)

13C-Carbon Monoxide

Crude *CD3OH

Pure 3CD30OH

Click to download full resolution via product page
A simplified workflow for the synthesis of trideuterio(*3C)methanol.

Key Applications and Experimental Protocols
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Trideuterio(*3C)methanol serves as a critical tool in various research fields, primarily due to its
utility as a tracer in metabolic studies and as an internal standard in analytical chemistry.

Metabolic Flux Analysis (MFA)

Metabolic Flux Analysis (MFA) is a powerful technique used to quantify the rates (fluxes) of
metabolic reactions within a biological system. 13C-based MFA is considered the gold standard
for determining in vivo metabolic fluxes. In this context, trideuterio(*3C)methanol can be used as
a labeled substrate for methylotrophic organisms, such as the yeast Pichia pastoris, which can
utilize methanol as a sole carbon source.

Experimental Protocol: 33C-MFA in Pichia pastoris

o Cell Culture: Cultivate Pichia pastoris in a chemically defined medium where a specific
proportion of the standard methanol is replaced with trideuterio(*3C)methanol. The cells
should be grown in a chemostat to achieve a metabolic steady state.

o Metabolite Extraction: Quench the metabolism of the harvested cells rapidly, often using cold
methanol, and then extract the intracellular metabolites.

o Derivatization: Derivatize the extracted metabolites to make them volatile for Gas
Chromatography-Mass Spectrometry (GC-MS) analysis.

o GC-MS Analysis: Analyze the derivatized metabolites by GC-MS to determine the mass
isotopomer distribution of key metabolites.

o Data Analysis: Use specialized software to calculate the intracellular metabolic fluxes from
the mass isotopomer data and a stoichiometric model of the organism's metabolism.
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Experimental Phase

Metabolite Extraction

Data Analysis Phase

Metabolic Flux Map

Flux Calculation Software
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Workflow for 3C-Metabolic Flux Analysis using *CDsOH.

Quantitative Proteomics (SILAC)

While Stable Isotope Labeling by Amino acids in Cell culture (SILAC) traditionally uses labeled
amino acids, organisms that can synthesize amino acids from a single carbon source like
methanol can be adapted for SILAC-based quantitative proteomics using
trideuterio(*3C)methanol. This allows for the differential proteomic analysis of cells grown in
“light" (unlabeled methanol) versus "heavy" (33CD3OH) media.

Experimental Protocol: SILAC-based Proteomics in Methylotrophic Yeast

o Cell Culture: Grow two populations of methylotrophic yeast. One in a medium containing
standard methanol ("light") and the other in a medium with trideuterio(*3C)methanol
("heavy"). Ensure complete incorporation of the labeled methanol into the proteome over
several cell divisions.

o Sample Preparation: Combine equal amounts of protein from the "light" and "heavy" cell
lysates.

» Protein Digestion: Digest the combined protein mixture into peptides using an enzyme such
as trypsin.
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e LC-MS/MS Analysis: Analyze the peptide mixture using Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS).

» Data Analysis: Identify and quantify the relative abundance of proteins by comparing the
signal intensities of the "light" and "heavy" peptide pairs in the mass spectra.

Internal Standard in Quantitative Mass Spectrometry

Trideuterio(*3C)methanol is an excellent internal standard for the quantitative analysis of
methanol and other small volatile organic compounds by mass spectrometry. Its chemical
behavior is nearly identical to its unlabeled counterpart, but it is distinguishable by its higher
mass.

Experimental Protocol: Quantification of Methanol using 3CDsOH as an Internal Standard

Sample Preparation: To each sample and calibration standard, add a known amount of
trideuterio(**C)methanol as the internal standard.

o Extraction: If necessary, perform a sample extraction, for example, using headspace solid-
phase microextraction (SPME) for volatile analysis.

o GC-MS Analysis: Analyze the samples using GC-MS. Monitor the characteristic ions for both
unlabeled methanol and the trideuterio(**C)methanol internal standard.

» Quantification: Construct a calibration curve by plotting the ratio of the peak area of the
analyte to the peak area of the internal standard against the concentration of the analyte in
the calibration standards. Determine the concentration of the analyte in the samples from
this calibration curve.

Safety and Handling

Trideuterio(**C)methanol should be handled with the same precautions as unlabeled methanol.
It is a flammable liquid and is toxic if ingested, inhaled, or absorbed through the skin. Always
work in a well-ventilated area, preferably a fume hood, and wear appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Hazard and Precautionary Statements:
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e Hazard Statements: H225 (Highly flammable liquid and vapor), H301 + H311 + H331 (Toxic
if swallowed, in contact with skin or if inhaled), H370 (Causes damage to organs).[1]

e Precautionary Statements: P210 (Keep away from heat, hot surfaces, sparks, open flames
and other ignition sources. No smoking), P280 (Wear protective gloves/protective
clothing/eye protection/face protection), P301 + P310 (IF SWALLOWED: Immediately call a
POISON CENTER/doctor).[1]

This technical guide provides a foundational understanding of trideuterio(*3C)methanol, its
properties, synthesis, and key applications in scientific research. For specific experimental
applications, it is always recommended to consult detailed protocols from peer-reviewed
literature and to adhere to all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.researchgate.net/publication/261757855_13C-Based_Metabolic_Flux_Analysis_in_Yeast_The_Pichia_pastoris_Case
https://www.researchgate.net/publication/261757855_13C-Based_Metabolic_Flux_Analysis_in_Yeast_The_Pichia_pastoris_Case
https://www.benchchem.com/product/b15088662?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/261757855_13C-Based_Metabolic_Flux_Analysis_in_Yeast_The_Pichia_pastoris_Case
https://www.benchchem.com/product/b15088662#trideuterio-113c-methanol-cas-number-and-identifiers
https://www.benchchem.com/product/b15088662#trideuterio-113c-methanol-cas-number-and-identifiers
https://www.benchchem.com/product/b15088662#trideuterio-113c-methanol-cas-number-and-identifiers
https://www.benchchem.com/product/b15088662#trideuterio-113c-methanol-cas-number-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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